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Compound of Interest

Compound Name: (2-Methoxyphenoxy)acetate

Cat. No.: B322491

Get Quote

Executive Summary & Chemical Identification
(2-Methoxyphenoxy)acetic acid (also known as Guaiacoxyacetic acid) is a synthetic

intermediate frequently used in the preparation of pharmaceutical compounds (e.g.,

guaifenesin derivatives) and agrochemicals.[1] Unlike simple aliphatic acids, the presence of

the phenolic ether linkage (anisole-like structure) confers specific stability and lipophilicity that

dictates its disposal pathway. It is not a candidate for standard drain disposal, even after

neutralization, due to potential aquatic persistence and toxicity associated with phenolic

derivatives.
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Parameter Specification

Chemical Name (2-Methoxyphenoxy)acetic acid

CAS Number 1878-85-9

Formula C₉H₁₀O₄

Physical State Solid (White to off-white crystalline powder)

Melting Point 118–122 °C

Acidity (pKa) ~3.5 (Carboxylic acid moiety)

Solubility
Soluble in alcohol, ether, chloroform; slightly

soluble in water.[1][2][3]

Hazard Characterization (GHS)
Before handling waste, the researcher must acknowledge the specific hazards. While not

classified as "fatal" like some heavy metals, the acidity and irritant properties require strict

adherence to PPE standards.

Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Cat 4
H302: Harmful if swallowed.[1]

[4]

Skin Corrosion/Irritation Cat 2
H315: Causes skin irritation.[1]

[3][4][5]

Eye Damage/Irritation Cat 2A
H319: Causes serious eye

irritation.[1][3][4][5][6]

STOT - Single Exposure Cat 3
H335: May cause respiratory

irritation.[1][3][4][5][6]

Critical Safety Insight: The primary operational risk is dust inhalation during weighing/transfer

and eye damage from acidic solutions. The ether linkage is stable, but the carboxylic acid

group will react exothermically with strong bases.
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Waste Segregation & Pre-Treatment
Effective disposal begins at the bench. You must characterize the waste stream immediately

upon generation.

Stream A: Solid Waste (Pure or Contaminated Solids)
Definition: Pure chemical, contaminated weighing boats, paper towels, or solid spill debris.

Action: Do not dissolve for the sake of disposal. Keep solid to minimize waste volume.

Container: High-Density Polyethylene (HDPE) wide-mouth jar.

Stream B: Liquid Waste (Reaction Mixtures/Mother
Liquors)

Definition: (2-Methoxyphenoxy)acetic acid dissolved in organic solvents (DCM, Ethyl

Acetate, Methanol).

Compatibility Check: Ensure the solvent stream is compatible.

Allowed: Halogenated or Non-halogenated organic waste streams.

Prohibited: Do not mix with strong oxidizers (e.g., concentrated nitric acid, peroxides) as

the methoxy group on the aromatic ring is susceptible to oxidation, potentially leading to

runaway reactions.

Stream C: Aqueous Waste (Trace Amounts)
Definition: Glassware washings.

Action: Collect in "Aqueous Organic" waste. Do not drain dispose. The phenolic ether

structure contributes to high Chemical Oxygen Demand (COD) and is difficult for municipal

water treatment plants to degrade efficiently.

Disposal Protocol: Step-by-Step
Phase 1: Packaging and Labeling
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Select Container: Use an amber glass or HDPE container. Avoid metal containers if the

waste is in an acidic aqueous solution to prevent corrosion.

Labeling: Adhere to the "2-Point Identification" rule:

Full Chemical Name: (2-Methoxyphenoxy)acetic acid.[1][2][5][6]

Hazard Constituents: Mark "Irritant" and "Acidic".

Example Label: "Non-Halogenated Organic Waste: (2-Methoxyphenoxy)acetic acid in

Methanol. pH < 4."

Phase 2: The Neutralization Trap (Avoidance)
Common Error: Researchers often attempt to neutralize the acid with Sodium Bicarbonate

before disposal.

Why Avoid: While this neutralizes the pH, it generates the sodium salt ((2-
Methoxyphenoxy)acetate), which is highly water-soluble. This increases the mobility of the

phenolic compound in the environment if a spill occurs.

Correct Protocol: Dispose of as acidic organic waste. Let the professional waste

management facility handle neutralization/incineration.

Phase 3: Final Disposition
The only self-validating, environmentally secure method for this compound is High-Temperature

Incineration.

Handover: Transfer waste to EHS (Environmental Health & Safety) personnel.

Destruction Method: Incineration equipped with an afterburner and scrubber.

Mechanism:[7][8] The combustion breaks the aromatic ring and the ether linkage,

converting the carbon to CO₂ and the methoxy group to CO₂/H₂O. The scrubber captures

any acidic byproducts.

Emergency Response: Spill Procedures
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Solid Spill:

Don PPE (Nitrile gloves, Safety Goggles, N95 mask if dust is visible).

Do not dry sweep vigorously (creates dust). Use a scoop or wet paper towel to dampen

and collect.

Place in a waste bag labeled "Solid Chemical Waste."

Liquid Spill:

Cover with vermiculite or spill pads.

If the spill is large and acidic, apply a border of sodium bicarbonate to contain it, then

absorb.

Collect in a sealed container.

Decision Logic & Workflow
The following diagram illustrates the decision-making process for segregating and disposing of

(2-Methoxyphenoxy)acetic acid.
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Figure 1: Decision tree for the segregation and disposal of (2-Methoxyphenoxy)acetic acid

waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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